Lead(2+);dichloride Lead(2+);dichloride Lead chloride appears as a white solid.
Lead(II) chloride is an inorganic chloride consisting of two chlorine atoms covalently bound to a central lead atom. It is a lead coordination entity and an inorganic chloride.
Brand Name: Vulcanchem
CAS No.: 7758-95-4
VCID: VC0025584
InChI: InChI=1S/2ClH.Pb/h2*1H;/q;;+2/p-2
SMILES: Cl[Pb]Cl
Molecular Formula: PbCl2
Cl2P
Molecular Weight: 278 g/mol

Lead(2+);dichloride

CAS No.: 7758-95-4

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VCID: VC0025584

Molecular Formula: PbCl2
Cl2P

Molecular Weight: 278 g/mol

Lead(2+);dichloride - 7758-95-4

CAS No. 7758-95-4
Product Name Lead(2+);dichloride
Molecular Formula PbCl2
Cl2P
Molecular Weight 278 g/mol
IUPAC Name dichlorolead
Standard InChI InChI=1S/2ClH.Pb/h2*1H;/q;;+2/p-2
Standard InChIKey HWSZZLVAJGOAAY-UHFFFAOYSA-L
SMILES Cl[Pb]Cl
Canonical SMILES [Cl-].[Cl-].[Pb+2]
Boiling Point 1742 °F at 760 mm Hg (USCG, 1999)
950 °C
Colorform White crystalline powder
White orthorhombic needles
Density 5.85 at 68 °F (USCG, 1999)
5.85 g/cu cm
Melting Point 933.8 °F (USCG, 1999)
501 °C
Physical Description Lead chloride appears as a white solid.
DryPowde
Description Lead chloride appears as a white solid.
Lead(II) chloride is an inorganic chloride consisting of two chlorine atoms covalently bound to a central lead atom. It is a lead coordination entity and an inorganic chloride.
Solubility Slightly sol in dilute HCl and ammonia; insoluble in alcohol
Soluble in 93 parts cold water, 30 parts boiling water; readily soluble in solution of ammonium chloride, ammonium nitrate, alkali hydroxide; slowly soluble in glycerol
In water: 0.673 g/100 mL water at 0 °C; 0.99 g/100 mL water at 20 °C; 3.34 g/100 mL water at 100 °C
Synonyms lead chloride
lead chloride, (35)lead, 1-(37)chlorine-labeled
lead chloride, (35)lead-labeled
lead chloride, (37)lead-labeled
PbCl2
Vapor Density 9.59 Calculated (USCG, 1999) (Relative to Air)
PubChem Compound 24459
Last Modified Nov 11 2021
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